[2-(2,2,2-Trifluoroethoxy)pyridin-3-yl]methanamine

• IUPAC Name: [2-(2,2,2-trifluoroethoxy)pyridin-3-yl]methanamine
• InChI: InChI=1S/C8H9F3N2O/c9-8(10,11)5-14-7-6(4-12)2-1-3-13-7/h1-3H,4-5,12H2
• InChI Key: KUCFNEZLLQASNW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)OCC(F)(F)F)CN
• Molecular Formula: C8H9F3N2O
• DSSTOX Substance ID: DTXSID901242583
• Molecular Weight: 206.16 g/mol
• CAS No.: 771581-20-5

Description

“[2-(2,2,2-Trifluoroethoxy)pyridin-3-yl]methanamine” is a chemical compound with the molecular formula C8H9F3N2O. It has a molecular weight of 206.17. The compound is in liquid form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H9F3N2O/c9-8(10,11)5-14-7-2-1-6(3-12)4-13-7/h1-2,4H,3,5,12H2. This code provides a specific string of characters that represent the molecular structure of the compound.

Physical and Chemical Properties Analysis

“this compound” is a liquid at room temperature. . The compound should be stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Chemical Inhibitors and Drug Metabolism

Chemical inhibitors, including those with pyridine scaffolds, are critical in the study of drug metabolism and potential drug-drug interactions (DDIs). Compounds such as [2-(2,2,2-Trifluoroethoxy)pyridin-3-yl]methanamine can serve as selective inhibitors or substrates for cytochrome P450 isoforms, providing insight into the metabolic pathways of drugs and the potential for DDIs. The selectivity and potency of these inhibitors are essential for accurate phenotyping in drug development and therapeutic management (Khojasteh et al., 2011).

Versatility in Coordination Chemistry

Pyridine derivatives are known for their versatile coordination chemistry, enabling the formation of complex compounds with significant spectroscopic, structural, magnetic, biological, and electrochemical properties. This versatility suggests potential research applications in materials science and bioactive compound development, highlighting areas of interest for future investigations (Boča et al., 2011).

Chemosensing Applications

Pyridine derivatives, including this compound, have shown potential in chemosensing applications due to their affinity for various ions and neutral species. These compounds can be used as highly effective chemosensors for the detection of different species in environmental, agricultural, and biological samples, supporting their role in analytical chemistry and environmental monitoring (Abu-Taweel et al., 2022).

Medicinal and Pharmaceutical Significance

The pyridine scaffold is integral to medicinal chemistry, with pyridine derivatives exhibiting a broad range of biological activities, including antifungal, antibacterial, and anticancer properties. These compounds' structural diversity and functional versatility make them key targets in drug discovery and development, with ongoing research into their pharmacological applications (Altaf et al., 2015).

Optoelectronic Materials

Functionalized pyridine derivatives are being explored for their applications in optoelectronic materials. These compounds, through their ability to form π-extended conjugated systems, show promise in the development of novel materials for organic light-emitting diodes (OLEDs), image sensors, and photovoltaic devices. Research in this area contributes to the advancement of electronic and photonic technologies (Lipunova et al., 2018).

Safety and Hazards

The compound is labeled with the GHS07 pictogram. It has hazard statements H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing hands thoroughly after handling.